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Compound of Interest

Compound Name: DAC-2-25

Cat. No.: B606921 Get Quote

A comprehensive review of available scientific literature reveals no specific information

regarding a compound designated "DAC-2-25" in the context of homeotic effects. The search

results did not yield any data on its mechanism of action, signaling pathways, or experimental

validation for such properties.

The term "DAC" is an acronym for several distinct entities in scientific and technical fields,

including:

Defensive Antibacterial Coating: A material designed to prevent bacterial growth on surfaces.

[1]

Deacetylase Inhibitors (DACi): A class of drugs that inhibit deacetylase enzymes and are

investigated for their potential in cancer therapy.[2]

Design Automation Conference (DAC): A long-standing conference in the field of electronic

design automation.[3][4]

Dacarbazine (DTIC): An anticancer chemotherapy drug.[5]

Dystrophin-Associated Complex (DAC): A group of proteins associated with the dystrophin

protein in muscle cells.[6]

None of the retrieved search results provided any connection between a compound named

"DAC-2-25" and the biological process of homeosis, which involves the transformation of one
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body part into another.

Due to the absence of any specific information on "DAC-2-25" and its purported homeotic

effects, it is not possible to provide a comparison with other alternatives, detail experimental

protocols, or create visualizations of its signaling pathways. Further research or clarification on

the identity of "DAC-2-25" is required to proceed with the requested analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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